2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H20N6O3/c1-9-6-10(2)23(20-9)17-18-13(5)12(4)16(25)22(17)8-15(24)19-14-7-11(3)26-21-14/h6-7H,8H2,1-5H3,(H,19,21,24)
• InChI Key: YRUQTSSSQMJHGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=C(C(=O)N2CC(=O)NC3=NOC(=C3)C)C)C)C
• Molecular Formula: C17H20N6O3
• Molecular Weight: 356.4 g/mol
• CAS No.: 1002429-02-8

Description

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H20N6O3 and its molecular weight is 356.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• A study detailed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives via [3+2] cycloaddition, showcasing the compound's utility in creating diverse heterocyclic structures with potential biological activity (Rahmouni et al., 2014).

Antimicrobial and Insecticidal Activity

• Pyrimidine-linked pyrazole heterocyclics synthesized through microwave irradiative cyclocondensation demonstrated insecticidal and antibacterial potential, indicating the chemical's contribution to developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Radioligand Imaging

• Research on the radiosynthesis of [18F]PBR111 from a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds related to the specified chemical, highlighted its relevance in positron emission tomography (PET) imaging for studying the translocator protein (18 kDa), which is implicated in neuroinflammation (Dollé et al., 2008).

Anticancer Activity

• Novel pyrazolo[1,5-a]pyrimidines related to the chemical were synthesized and evaluated in vitro for their ability to bind the translocator protein 18 kDa (TSPO), showing promise as early biomarkers of neuroinflammatory processes in cancer and neurodegenerative diseases. This work underscores the compound's potential in developing diagnostic tools and therapeutic agents (Damont et al., 2015).